Cas no 89635-80-3 (1-Propyne, 3-[2-(2-ethoxyethoxy)ethoxy]-)
89635-80-3 structure
Product Name:1-Propyne, 3-[2-(2-ethoxyethoxy)ethoxy]-
CAS No:89635-80-3
MF:C9H16O3
MW:172.221543312073
CID:593868
PubChem ID:71325328
Update Time:2025-04-19
1-Propyne, 3-[2-(2-ethoxyethoxy)ethoxy]- Chemical and Physical Properties
Names and Identifiers
-
- 1-Propyne, 3-[2-(2-ethoxyethoxy)ethoxy]-
- 3-[2-(2-ethoxyethoxy)ethoxy]prop-1-yne
- 89635-80-3
- SCHEMBL8200996
- DTXSID00754692
-
- Inchi: 1S/C9H16O3/c1-3-5-11-8-9-12-7-6-10-4-2/h1H,4-9H2,2H3
- InChI Key: NIFIKPHRYNDRRF-UHFFFAOYSA-N
- SMILES: O(CCOCC#C)CCOCC
Computed Properties
- Exact Mass: 172.109944368g/mol
- Monoisotopic Mass: 172.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 8
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 27.7Ų
1-Propyne, 3-[2-(2-ethoxyethoxy)ethoxy]- Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
89635-80-3 (1-Propyne, 3-[2-(2-ethoxyethoxy)ethoxy]-) Related Products
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